Cas no 61447-96-9 (3-Cyclohexene-1-carboxaldehyde, 6-methyl-4,6-bis(4-methylpentyl)-)
61447-96-9 structure
Product Name:3-Cyclohexene-1-carboxaldehyde, 6-methyl-4,6-bis(4-methylpentyl)-
CAS No:61447-96-9
MF:C20H36O
MW:292.49924659729
CID:479006
PubChem ID:71395785
Update Time:2025-04-19
3-Cyclohexene-1-carboxaldehyde, 6-methyl-4,6-bis(4-methylpentyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Cyclohexene-1-carboxaldehyde, 6-methyl-4,6-bis(4-methylpentyl)-
- 6-methyl-4,6-bis(4-methylpentyl)cyclohex-3-ene-1-carbaldehyde
- DTXSID50817387
- 61447-96-9
-
- Inchi: 1S/C20H36O/c1-16(2)8-6-10-18-11-12-19(15-21)20(5,14-18)13-7-9-17(3)4/h11,15-17,19H,6-10,12-14H2,1-5H3
- InChI Key: OQVSZMZREUHXDO-UHFFFAOYSA-N
- SMILES: O=CC1CC=C(CCCC(C)C)CC1(C)CCCC(C)C
Computed Properties
- Exact Mass: 292.27678
- Monoisotopic Mass: 292.276615768g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
3-Cyclohexene-1-carboxaldehyde, 6-methyl-4,6-bis(4-methylpentyl)- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
61447-96-9 (3-Cyclohexene-1-carboxaldehyde, 6-methyl-4,6-bis(4-methylpentyl)-) Related Products
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